Cas no 64258-88-4 (4-Bromogramine)

4-Bromogramine structure
4-Bromogramine structure
Product Name:4-Bromogramine
CAS No:64258-88-4
MF:C11H13BrN2
MW:253.138321638107
CID:95469
PubChem ID:11054162
Update Time:2025-04-18

4-Bromogramine Chemical and Physical Properties

Names and Identifiers

    • 4-Bromogramine
    • Benzoyl isothiocyanate,3-(dimethylamino);3-dimethylaminomethyl-4-bromoindole;3-dimethylaminobenzoyl isothiocyanate;
    • [(4-BROMO-1H-INDOL-3-YL)METHYL]DIMETHYLAMINE
    • CHEMBL4847447
    • Q-102650
    • CS-0209831
    • 64258-88-4
    • BS-29026
    • 4-Bromo-N,N-dimethyl-1H-indole-3-methanamine
    • 1-(4-bromo-1H-indol-3-yl)-N,N-dimethylmethanamine
    • Inchi: 1S/C11H13BrN2/c1-14(2)7-8-6-13-10-5-3-4-9(12)11(8)10/h3-6,13H,7H2,1-2H3
    • InChI Key: WJLZJGWWMSKGKY-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC2=C1C(=CN2)CN(C)C

Computed Properties

  • Exact Mass: 252.02600
  • Monoisotopic Mass: 252.02621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 19Ų

Experimental Properties

  • PSA: 19.03000
  • LogP: 2.99200

4-Bromogramine Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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4-Bromogramine Production Method

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